Cas no 2244426-40-0 (2-(5-(Adamantan-1-yl)-1H-indol-3-yl)acetic acid)

• Product Name: 2-(5-(Adamantan-1-yl)-1H-indol-3-yl)acetic acid
• CAS No: 2244426-40-0
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD32661866
• CID: 4775121
• PubChem ID: 154703793
• Update Time: 2024-11-07

2-(5-(Adamantan-1-yl)-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Adamantan-1-yl)-1H-indol-3-yl)acetic acid
• SCHEMBL23701755
• A3390
• 2-[5-(Adamantan-1-yl)-1h-indol-3-yl]acetic acid
• 2-[5-(1-adamantyl)-1H-indol-3-yl]acetic acid
• MFCD32661866
• 2244426-40-0
• 5-Adamantyl-IAA
• [5-(adamantan-1-yl)-1H-indol-3-yl]acetic acid
• 1H-Indole-3-acetic acid, 5-tricyclo[3.3.1.13,7]dec-1-yl-
• G83088

• MDL： MFCD32661866
• Inchi： 1S/C20H23NO2/c22-19(23)6-15-11-21-18-2-1-16(7-17(15)18)20-8-12-3-13(9-20)5-14(4-12)10-20/h1-2,7,11-14,21H,3-6,8-10H2,(H,22,23)
• InChI Key： YVLXUUNCRVEHPG-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=CC(=CC=21)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 309.172878976g/mol
• Monoisotopic Mass: 309.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids